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Compound of Interest

Compound Name: L-Idose-13C-1

Cat. No.: B12402166 Get Quote

Welcome to the technical support center for L-Idose-13C-1. This resource is designed to assist

researchers, scientists, and drug development professionals in effectively utilizing L-Idose-
13C-1 for cell labeling experiments. Here you will find answers to frequently asked questions

and troubleshooting guidance for common issues.

Frequently Asked Questions (FAQs)
Q1: What is L-Idose-13C-1 and what are its primary applications in cell labeling?

A1: L-Idose-13C-1 is a stable isotope-labeled form of the rare sugar L-idose, with a Carbon-13

isotope at the first carbon position. Its primary application in cell labeling is for metabolic flux

analysis. By tracing the incorporation of the 13C label into various metabolic pathways,

researchers can gain insights into cellular metabolism. One known metabolic interaction of L-

idose is its role as a substrate for aldose reductase.[1][2]

Q2: What is the proposed metabolic pathway for L-Idose-13C-1 in mammalian cells?

A2: While the complete metabolic fate of L-idose in mammalian cells is not extensively

characterized, a key initial step involves the enzyme aldose reductase. This enzyme reduces L-

idose to L-sorbitol. The efficiency of this reaction is notable, with aldose reductase acting

efficiently on L-idose.[1][2] The subsequent metabolic steps for L-sorbitol are not well-

documented in the literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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